Cas no 1246816-71-6 (4-Hydroperoxy Cyclophosphamide-d)

• Product Name: 4-Hydroperoxy Cyclophosphamide-d
• CAS No: 1246816-71-6
• Molecular Formula: C₇H₁₅Cl₂N₂O₄P
• Molecular Weight: 297.109407663345
• CID: 4554980
• PubChem ID: 71748787

4-Hydroperoxy Cyclophosphamide-d Properties

Names and Identifiers

• 4-Hydroperoxy Cyclophosphamide-d4
• N,N-bis(2-chloro-2,2-dideuterioethyl)-4-hydroperoxy-2-oxo-1,3,2$l^{5}-oxazaphosphinan-2-amine
• [2H4]-4-Hydroperoxy Cyclophosphamide
• 4-Hydroperoxy Cyclophosphamide-d
• E5-oxazaphosphinan-2-amine
• 2-[Bis(2-chloroethyl)amino]tetrahydro-2-oxido-2H-1,3,2-oxazaphosphorin-4-yl Hydroperoxide-d4; 4-Hydroperoxycyclofosfamide-d4; Asta 6496-d4;
• DA-49717
• N,N-bis(2-chloro-2,2-dideuterioethyl)-4-hydroperoxy-2-oxo-1,3,2
• CS-0200760
• 1246816-71-6
• MS-24260
• HY-117433S
• G18332

• InChIKey： VPAWVRUHMJVRHU-RRVWJQJTSA-N
• Inchi： 1S/C7H15Cl2N2O4P/c8-2-4-11(5-3-9)16(13)10-7(15-12)1-6-14-16/h7,12H,1-6H2,(H,10,13)/i2D2,3D2
• SMILES： ClC([2H])([2H])C([H])([H])N(C([H])([H])C([2H])([2H])Cl)P1(N([H])C([H])(C([H])([H])C([H])([H])O1)OO[H])=O

Computed Properties

• Exact Mass: 296.0397563g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 296.0397563g/mol
• Heavy Atom Count: 16
• Complexity: 253
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Boiling Point: 419.9±55.0 °C at 760 mmHg
• Melting Point: 100 - 103°C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 207.8±31.5 °C
• Solubility: Acetone (Slightly), Chloroform (Slightly)
• Density: 1.5±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds